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Compound of Interest

Compound Name: Olsalazine Dimethyl Ester-13C12

Cat. No.: B15599952 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a comprehensive overview of the safety and handling

guidelines for Olsalazine Dimethyl Ester-13C12. As specific safety and toxicological data for

this isotopically labeled compound are not publicly available, the information presented herein

is largely extrapolated from the parent compound, Olsalazine, and its sodium salt. It is

imperative that this compound be handled with caution by trained personnel in a laboratory

setting.

Chemical and Physical Properties
Olsalazine Dimethyl Ester-13C12 is a stable isotope-labeled derivative of Olsalazine Dimethyl

Ester, which serves as an intermediate in the synthesis of Olsalazine-13C12 Sodium Salt.[1]

Olsalazine itself is an anti-inflammatory drug used in the management of ulcerative colitis.[2]

Table 1: Physical and Chemical Properties of Olsalazine Dimethyl Ester-13C12
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Property Value Source

Chemical Name
Olsalazine Dimethyl Ester-

13C12
Clinivex

Molecular Formula C413C12H14N2O6 Clinivex

Molecular Weight 342.2 g/mol Clinivex

Appearance Yellow Solid BOC Sciences

Solubility Dichloromethane BOC Sciences

Stability
No data available; handle as a

potentially labile compound.
-

Storage Condition

No data available; store in a

cool, dry, well-ventilated area

in a tightly sealed container.[3]

Inferred from Olsalazine

Sodium

Safety and Hazard Information
The hazard profile of Olsalazine Dimethyl Ester-13C12 has not been formally established.

Therefore, it is prudent to handle it with the same precautions as its parent compound,

Olsalazine Sodium, which is classified with the following hazards.

Table 2: Hazard Identification for Olsalazine Sodium (Parent Compound)

Hazard Class GHS Classification Hazard Statement

Acute Toxicity (Oral) Category 4 H302: Harmful if swallowed.[4]

Skin Corrosion/Irritation Category 2
H315: Causes skin irritation.[3]

[4][5]

Serious Eye Damage/Eye

Irritation
Category 2A

H319: Causes serious eye

irritation.[3][4][5]

Specific Target Organ Toxicity

(Single Exposure)
Category 3 (Respiratory)

H335: May cause respiratory

irritation.[3][4][5]
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Warning: Based on the parent compound, Olsalazine Dimethyl Ester-13C12 may be harmful

if swallowed, cause skin and serious eye irritation, and may cause respiratory irritation.[3][4][5]

Long-term exposure to the parent compound has been associated with potential adverse

effects on the kidneys.[6] Some individuals with a hypersensitivity to sulfasalazine may

experience a similar reaction to olsalazine.[7]

Handling and Personal Protective Equipment (PPE)
Adherence to standard laboratory safety protocols is essential when handling Olsalazine
Dimethyl Ester-13C12.

Engineering Controls
Work in a well-ventilated area. The use of a laboratory fume hood or other local exhaust

ventilation is recommended to control airborne levels.[1]

Personal Protective Equipment
Eye/Face Protection: Wear tightly fitting safety goggles with side-shields.[1]

Skin Protection: Wear impervious, chemical-resistant gloves (e.g., nitrile) and a lab coat.[1]

Respiratory Protection: If dust is generated, a NIOSH-approved respirator should be worn.[4]

General Hygiene
Avoid contact with skin, eyes, and clothing.[4]

Do not breathe dust.[4]

Wash hands thoroughly after handling.[3][4]

Do not eat, drink, or smoke in the laboratory.

First Aid Measures
In the event of exposure, follow these first aid guidelines, which are based on the parent

compound, Olsalazine.
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Table 3: First Aid Measures for Olsalazine Exposure

Exposure Route First Aid Procedure

Inhalation
Remove to fresh air. If breathing is difficult, give

oxygen. Seek immediate medical attention.[4]

Skin Contact

Immediately wash the affected area with soap

and plenty of water. Remove contaminated

clothing. Seek medical attention if irritation

persists.[4]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting upper and lower

eyelids. Remove contact lenses if present and

easy to do. Seek immediate medical attention.

[4]

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Seek immediate medical

attention.[4]

Spills and Disposal
Spill Response

Evacuate unnecessary personnel from the area.

Wear appropriate PPE as described in Section 3.0.

Avoid generating dust.

For small spills, carefully sweep up the solid material and place it into a sealed container for

disposal.

Clean the spill area thoroughly with a damp cloth.

Prevent the spilled material from entering drains or waterways.[1][5]
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Waste Disposal
Dispose of waste material in accordance with all applicable federal, state, and local

environmental regulations.

Experimental Protocols
The following are generalized experimental protocols that may be adapted for use with

Olsalazine Dimethyl Ester-13C12. Given its solubility in dichloromethane, initial stock

solutions should be prepared in this solvent. Further dilutions into aqueous buffers for cell-

based assays may be possible but should be tested for solubility and stability.

Preparation of Stock Solution
Objective: To prepare a 10 mM stock solution of Olsalazine Dimethyl Ester-13C12.

Materials:

Olsalazine Dimethyl Ester-13C12

Dichloromethane (DCM), anhydrous

Glass vial with a PTFE-lined cap

Analytical balance

Micropipettes

Procedure:

1. Weigh out 3.422 mg of Olsalazine Dimethyl Ester-13C12 and transfer it to a clean, dry

glass vial.

2. Using a micropipette, add 1.0 mL of anhydrous dichloromethane to the vial.

3. Cap the vial tightly and vortex or sonicate until the solid is completely dissolved.

4. Store the stock solution at -20°C, protected from light.
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Signaling Pathways and Workflows
Olsalazine is a prodrug that is converted to two molecules of the active agent, mesalamine (5-

aminosalicylic acid or 5-ASA), by azoreductases in the colon. Mesalamine is believed to exert

its anti-inflammatory effects through the inhibition of the cyclooxygenase (COX) and

lipoxygenase pathways, thereby reducing the production of prostaglandins and leukotrienes.
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Caption: Mechanism of Action of Olsalazine.
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Caption: General Experimental Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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